Cas no 93587-29-2 (4H-Pyrrolo[3,2-d]pyrimidin-4-one,7-amino-3,5-dihydro-2-methyl-)

• Product Name: 4H-Pyrrolo[3,2-d]pyrimidin-4-one,7-amino-3,5-dihydro-2-methyl-
• CAS No: 93587-29-2
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 801428
• PubChem ID: 136274626
• Update Time: 2025-04-19

4H-Pyrrolo[3,2-d]pyrimidin-4-one,7-amino-3,5-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,7-amino-1,5-dihydro-2-methyl-(9CI)
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,7-amino-3,5-dihydro-2-methyl-
• 7-amino-2-methyl-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 7-Amino-2-methyl-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 93587-29-2
• 7-Amino-3,5-dihydro-2-methyl-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 7-amino-2-methyl-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• DTXSID601183401

• Inchi： 1S/C7H8N4O/c1-3-10-5-4(8)2-9-6(5)7(12)11-3/h2,9H,8H2,1H3,(H,10,11,12)
• InChI Key： KMDVEUYTBVKUOA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(=CN2)N)N=C(C)N1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.3Ų